4-chloro-2-{[(3-methoxyphenoxy)acetyl]amino}benzoic acid

• IUPAC Name: 4-chloro-2-[[2-(3-methoxyphenoxy)acetyl]amino]benzoic acid
• InChI: InChI=1S/C16H14ClNO5/c1-22-11-3-2-4-12(8-11)23-9-15(19)18-14-7-10(17)5-6-13(14)16(20)21/h2-8H,9H2,1H3,(H,18,19)(H,20,21)
• InChI Key: CHFNUHZRTFQUEE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCC(=O)NC2=C(C=CC(=C2)Cl)C(=O)O
• Molecular Formula: C16H14ClNO5
• Molecular Weight: 335.74 g/mol

Description

4-chloro-2-{[(3-methoxyphenoxy)acetyl]amino}benzoic acid, also known as CPAB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-chloro-2-{[(3-methoxyphenoxy)acetyl]amino}benzoic acid involves the inhibition of the enzyme dihydrofolate reductase (DHFR), which is essential for DNA synthesis. By inhibiting DHFR, 4-chloro-2-{[(3-methoxyphenoxy)acetyl]amino}benzoic acid disrupts the cell cycle and prevents cancer cells from proliferating.
Biochemical and Physiological Effects:
4-chloro-2-{[(3-methoxyphenoxy)acetyl]amino}benzoic acid has been found to have low toxicity and minimal side effects on normal cells. It has been shown to have a high binding affinity for DHFR, which makes it a potent inhibitor of this enzyme. In addition, 4-chloro-2-{[(3-methoxyphenoxy)acetyl]amino}benzoic acid has been found to have good pharmacokinetic properties, including good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-2-{[(3-methoxyphenoxy)acetyl]amino}benzoic acid in lab experiments is its high potency and specificity for DHFR, which makes it a useful tool for studying the role of this enzyme in cancer cells. However, one limitation of using 4-chloro-2-{[(3-methoxyphenoxy)acetyl]amino}benzoic acid is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on 4-chloro-2-{[(3-methoxyphenoxy)acetyl]amino}benzoic acid. One area of interest is the development of 4-chloro-2-{[(3-methoxyphenoxy)acetyl]amino}benzoic acid analogs with improved solubility and potency. Another area of interest is the use of 4-chloro-2-{[(3-methoxyphenoxy)acetyl]amino}benzoic acid in combination with other cancer treatments, such as chemotherapy or radiation therapy, to enhance their effectiveness. Additionally, further studies are needed to better understand the mechanism of action of 4-chloro-2-{[(3-methoxyphenoxy)acetyl]amino}benzoic acid and its potential applications in other fields, such as infectious disease or autoimmune disorders.

Synthesis Methods

4-chloro-2-{[(3-methoxyphenoxy)acetyl]amino}benzoic acid can be synthesized through a multi-step process involving the reaction of 4-chloro-2-nitrobenzoic acid with 3-methoxyphenol, followed by the reduction of the nitro group to an amino group, and the subsequent acetylation of the amino group with acetic anhydride and pyridine.

Scientific Research Applications

4-chloro-2-{[(3-methoxyphenoxy)acetyl]amino}benzoic acid has been extensively studied for its potential application in cancer treatment. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. Additionally, 4-chloro-2-{[(3-methoxyphenoxy)acetyl]amino}benzoic acid has been shown to induce apoptosis, or programmed cell death, in cancer cells, while having minimal effects on normal cells.